Cas no 113866-44-7 (1H-Indole-3-carboxaldehyde,2-(methylthio)-)

• Product Name: 1H-Indole-3-carboxaldehyde,2-(methylthio)-
• CAS No: 113866-44-7
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 217433
• PubChem ID: 443054
• Update Time: 2025-04-19

1H-Indole-3-carboxaldehyde,2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,2-(methylthio)-
• BrassicanalA
• 2-(Methylthio)-1H-indole-3-carbaldehyde
• Brassicanal A
• 2-Methylthio-1H-indole-3-carbaldehyde
• DTXSID701317621
• C11048
• Q27105970
• AC1L9DYB
• 2-methylsulfanyl-1H-indole-3-carbaldehyde
• CHEBI:3167
• 113866-44-7
• CTK8G6028

• Inchi： 1S/C10H9NOS/c1-13-10-8(6-12)7-4-2-3-5-9(7)11-10/h2-6,11H,1H3
• InChI Key： QSSMEVWVRIEBSR-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C=O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 191.04057
• Monoisotopic Mass: 191.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 32.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles